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Introduction

Ethyl 3-hydroxycyclobutanecarboxylate is a versatile bifunctional molecule increasingly
recognized for its utility as a key building block in organic synthesis, particularly in the realm of
medicinal chemistry. Its unique strained cyclobutane core, coupled with hydroxyl and ethyl
ester functionalities, offers a valuable scaffold for the creation of diverse and complex
molecular architectures. This technical guide provides a comprehensive overview of the known
physical and chemical properties of ethyl 3-hydroxycyclobutanecarboxylate, with a focus on
its stability profile. The information presented herein is intended to support researchers,
scientists, and drug development professionals in the effective utilization of this compound in
their synthetic and drug discovery endeavors.

Physical and Chemical Properties

Ethyl 3-hydroxycyclobutanecarboxylate is a colorless to pale yellow liquid.[1] A summary of
its key physical and chemical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula C7H1203 [2]
Molecular Weight 144.17 g/mol [2]

CAS Number 17205-02-6 [2]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 209 °C

Density 1.180 g/mL

Refractive Index 1.4504

Flash Point 83 °C

Solubility Moderately soluble in polar 1]

solvents.

Stability Profile

Understanding the stability of ethyl 3-hydroxycyclobutanecarboxylate under various
conditions is crucial for its handling, storage, and application in multi-step syntheses. While
specific forced degradation studies on this compound are not extensively reported in the
literature, general principles of ester and alcohol stability, along with studies on related
cyclobutane structures, can provide valuable insights.

General Considerations:

o Hydrolytic Stability: As an ester, ethyl 3-hydroxycyclobutanecarboxylate is susceptible to
hydrolysis under both acidic and basic conditions. This reaction would yield 3-
hydroxycyclobutanecarboxylic acid and ethanol. The rate of hydrolysis is expected to be
significantly influenced by pH and temperature.

o Thermal Stability: The presence of the strained cyclobutane ring may influence its thermal
stability. High temperatures could potentially lead to ring-opening or other decomposition
pathways.
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o Oxidative Stability: The secondary alcohol group is a potential site for oxidation, which could
yield the corresponding ketone, ethyl 3-oxocyclobutanecarboxylate.

» Photostability: The impact of light on the stability of the molecule is not well-documented.

Potential Degradation Pathways:

Based on the functional groups present, the following degradation pathways can be
anticipated. A systematic forced degradation study would be necessary to confirm these and
identify any other potential degradants.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 3-hydroxycyclobutanecarboxylate

Ethyl 3-hydroxycyclobutanecarboxylate

Ad/Base Hydrolysis |Acid/Base HydrolysNOxidation
/ Potential Degradvation Products \

Ethyl 3-oxocyclobutanecarboxylate

3-Hydroxycyclobutanecarboxylic Acid Ethanol
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:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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